Cas no 1807011-76-2 (Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate
• CAS No: 1807011-76-2
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4893575
• Update Time: 2025-06-10

Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8F2INO2/c1-4-3-5(12)13-7(9(14)15-2)6(4)8(10)11/h3,8H,1-2H3
• InChI Key： CRYDLZIOLPQOAO-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C(F)F)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate

Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate (CAS No. 1807011-76-2): An Overview

Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate (CAS No. 1807011-76-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in various synthetic pathways.

The molecular structure of Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate is composed of a pyridine ring substituted with a difluoromethyl group, an iodine atom, and a methyl group, along with a methyl ester functional group. These substituents confer specific chemical and biological properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The presence of the difluoromethyl group in Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate can significantly influence its metabolic stability, lipophilicity, and binding affinity to target proteins. These properties are crucial for optimizing drug candidates for improved efficacy and reduced side effects.

The iodine atom in the structure of Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate provides additional versatility. Iodinated compounds are often used as intermediates in cross-coupling reactions, which are essential for the synthesis of complex organic molecules. The reactivity of the iodine atom can be harnessed to introduce various functional groups, thereby expanding the range of potential applications for this compound.

In the context of medicinal chemistry, Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate has shown promise as a scaffold for the development of new drugs targeting specific diseases. For instance, research has demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression and inflammatory responses. The ability to modulate these biological processes makes it a valuable tool in the discovery and optimization of therapeutic agents.

Moreover, the methyl ester functional group in Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate can be readily hydrolyzed under physiological conditions to yield the corresponding carboxylic acid. This property is advantageous in prodrug design, where the ester form can enhance solubility and bioavailability while the active carboxylic acid form is released upon metabolism.

The synthesis of Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. These improvements not only reduce costs but also minimize environmental impact, aligning with the principles of green chemistry.

In addition to its potential as a drug candidate, Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate has found applications in other areas such as agrochemicals and materials science. Its unique combination of functional groups makes it suitable for use as a building block in the synthesis of pesticides, polymers, and other functional materials.

To further explore the potential of Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate, ongoing research is focused on optimizing its physical and chemical properties through structural modifications. Computational methods such as molecular dynamics simulations and quantum mechanics calculations are being employed to predict and understand its behavior at the molecular level. These insights can guide experimental efforts to fine-tune its properties for specific applications.

In conclusion, Methyl 3-(difluoromethyl)-6-iodo-4-methylpyridine-2-carboxylate (CAS No. 1807011-76-2) represents a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and beyond. Its unique structural features and versatile reactivity make it an important molecule for further investigation and development. As research continues to advance, it is likely that new opportunities will emerge for leveraging this compound's potential in various fields.